2,3-dihydro-5-benzofuranacetic acid

Description

2,3-Dihydro-5-benzofuranacetic acid is a chemical compound with applications in pharmaceutical research and development . It functions as a pharmaceutical material and intermediate . The compound has a molecular weight of 178.18 g/mol . The compound may also be called 2,3-dihydrobenzofuran-5-acetic acid or 2-(2,3-dihydrobenzofuran-5-yl)acetic acid . Studies of similar compounds have demonstrated effectiveness against Gram-positive and Gram-negative bacteria, as well as yeast strains. Certain benzofuran derivatives can act as selective agonists for cannabinoid receptors, which are implicated in cancer cell signaling pathways.

A deuterated form of this compound, 2,3-Dihydro-5-benzofuranacetic Acid-d2 Methyl Ester, is used in scientific research, particularly in chemistry and biology. It contains deuterium, a stable isotope of hydrogen, and is utilized as a stable isotope-labeled compound for studying reaction mechanisms and pathways. It is also employed in metabolic studies to trace the incorporation and transformation of the compound in biological systems, and investigated for potential therapeutic effects and as a tool in drug development.

Another related compound is 2-ethyl-2,3-dihydro-5-benzofuranacetic acid (furofenac), which has antiplatelet-aggregation and anti-inflammatory activity, combined with low ulcerogenic power . Hydroxylated derivatives and analogous compounds of furofenac have been prepared and studied for their syntheses and chemical characteristics .

• CAS No.: 69999-16-2
• Product Name: 2,3-dihydro-5-benzofuranacetic acid
• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-5-yl)acetic acid
• Standard InChI: InChI=1S/C10H10O3/c11-10(12)6-7-1-2-9-8(5-7)3-4-13-9/h1-2,5H,3-4,6H2,(H,11,12)
• Standard InChIKey: LALSYIKKTXUSLG-UHFFFAOYSA-N
• SMILES: C1COC2=C1C=C(C=C2)CC(=O)O
• Canonical SMILES: C1COC2=C1C=C(C=C2)CC(=O)O
• Appearance: Yellow Solid
• Purity: > 95%
• Synonyms: 2,3-Dihydro-5-benzofuranacetic Acid; (2,3-Dihydrobenzofuran-5-yl)acetic Acid; 2,3-Dihydrobenzofuran-5-acetic Acid; 2-(2,3-Dihydrobenzofuran-5-yl)acetic Acid
• PubChem Compound: 2737455
• Last Modified: Aug 15 2023